Cas no 852368-45-7 (1-(2-ethylpiperidin-1-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione)

• Product Name: 1-(2-ethylpiperidin-1-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione
• CAS No: 852368-45-7
• MF: C₁₈H₂₂N₂O₂
• MW: 298.379484653473
• CID: 6278547
• PubChem ID: 18554046
• Update Time: 2025-07-09

1-(2-ethylpiperidin-1-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylpiperidin-1-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione
• F0675-0260
• 852368-45-7
• SR-01000134613-1
• SR-01000134613
• AKOS024594845

• Inchi： 1S/C18H22N2O2/c1-3-13-8-6-7-11-20(13)18(22)17(21)16-12(2)19-15-10-5-4-9-14(15)16/h4-5,9-10,13,19H,3,6-8,11H2,1-2H3
• InChI Key： WSAMJHJTOKCUGB-UHFFFAOYSA-N
• SMILES： O=C(C(C1=C(C)NC2C=CC=CC1=2)=O)N1CCCCC1CC

Computed Properties

• Exact Mass: 298.168127949g/mol
• Monoisotopic Mass: 298.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1-(2-ethylpiperidin-1-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione

Introduction to Compound CAS No 852368-45-7: 1-(2-Ethylpiperidin-1-Yl)-2-(2-Methyl-1H-lndol-3-Yl)ethane-1,2-Dione

The compound with CAS No 852368-45-7, known as 1-(2-Ethylpiperidin-1-Yl)-2-(2-Methyl-1H-lndol-3-Yl)ethane-1,2-Dione, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology and organic chemistry due to its unique structural features and potential bioactivity. This compound is characterized by its complex molecular architecture, which includes a piperidine ring, an indole moiety, and a diketone group, all of which contribute to its intriguing chemical properties and biological functions.

Recent studies have highlighted the importance of such molecules in drug discovery processes, particularly in the development of novel therapeutic agents targeting various diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The diketone group in the molecule plays a crucial role in its ability to engage in multiple hydrogen bonding interactions, which is a key factor in its potential pharmacological activity. Additionally, the indole moiety is known for its versatility in binding to various protein targets, making it a valuable component in medicinal chemistry.

One of the most recent advancements in the synthesis of this compound involves the use of microwave-assisted organic synthesis (MAOS), which has significantly improved the reaction efficiency and yield compared to traditional methods. This approach not only reduces reaction time but also minimizes the formation of unwanted byproducts, making it more environmentally friendly and cost-effective for large-scale production.

The structural complexity of 1-(2-Ethylpiperidin-1-Yl)-2-(2-Methyl-1H-lndol-3-Yl)ethane-1,2-Dione also presents unique challenges in terms of characterization and analysis. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm its molecular structure and purity. These techniques have provided critical insights into the spatial arrangement of atoms within the molecule, which is essential for understanding its reactivity and bioavailability.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting protein kinases and other enzymes involved in cellular signaling pathways. For instance, recent research has demonstrated its ability to inhibit the activity of certain tyrosine kinases, which are often overexpressed in cancer cells. This suggests that it could potentially serve as a lead compound for the development of anti-cancer therapies.

Moreover, the indole ring within the molecule has been shown to exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as Alzheimer's disease and Parkinson's disease. The integration of this functional group with other structural elements within the molecule creates a unique chemical entity with multifaceted biological activities.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and product quality. Key steps include the formation of intermediates such as ethyl-piperidine derivatives and methyl-indole precursors, which are then subjected to condensation reactions under specific conditions to form the final diketone product.

From an environmental standpoint, researchers have also explored green chemistry approaches to synthesize this compound more sustainably. For example, solvent-free reactions or the use of biodegradable solvents have been proposed as alternatives to traditional methods that rely on hazardous chemicals or high-energy inputs.

In conclusion, CAS No 852368457 - 1-(Ethyl Piperidin Yl)-Diketone represents a cutting-edge molecule with significant potential in various fields of research and application. Its complex structure not only offers a wealth of opportunities for further chemical exploration but also serves as a valuable tool for advancing our understanding of molecular interactions at both cellular and organismal levels.